molecular formula C3H8ClF3N2 B8785644 3,3,3-Trifluoropropane-1,2-diamine hydrochloride

3,3,3-Trifluoropropane-1,2-diamine hydrochloride

Cat. No.: B8785644
M. Wt: 164.56 g/mol
InChI Key: PQAGDYAZUAYVPE-UHFFFAOYSA-N
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Description

3,3,3-Trifluoropropane-1,2-diamine hydrochloride is a useful research compound. Its molecular formula is C3H8ClF3N2 and its molecular weight is 164.56 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C3H8ClF3N2

Molecular Weight

164.56 g/mol

IUPAC Name

3,3,3-trifluoropropane-1,2-diamine;hydrochloride

InChI

InChI=1S/C3H7F3N2.ClH/c4-3(5,6)2(8)1-7;/h2H,1,7-8H2;1H

InChI Key

PQAGDYAZUAYVPE-UHFFFAOYSA-N

Canonical SMILES

C(C(C(F)(F)F)N)N.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To neat 3,3,3-trifluoropropane-1,2-diamine (43 g, 340 mmol) was added hydrochloric acid (36% solution in water, 100 mL). After 16 hours, the reaction mixture was concentrated under reduced pressure to afford 3,3,3-trifluoropropane-1,2-diamine hydrochloric acid salt. MS ESI calc'd. for C3H8F3N2 [M+H]+ 129. found 129. 1H NMR (300 MHz, D2O) δ 4.49-4.41 (m, 1H), 3.65-3.58 (m, 1H), 3.48-3.42 (m, 1H).
Quantity
43 g
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reactant
Reaction Step One
Quantity
100 mL
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reactant
Reaction Step One

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